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Cat. No.: B15545659 Get Quote

Essential Safety and Handling Guide for
Tetrabutylammonium Tetrahydroborate
For Immediate Use by Laboratory Professionals

This guide provides critical safety and logistical information for handling Tetrabutylammonium
tetrahydroborate. Adherence to these procedures is essential for ensuring personal safety

and maintaining a secure laboratory environment.

Tetrabutylammonium tetrahydroborate ((C₄H₉)₄NBH₄) is a water-reactive, corrosive, and

toxic substance that requires careful handling.[1][2][3] In contact with water, it releases

flammable gases that can ignite spontaneously.[1][3][4][5] The compound causes severe skin

burns and eye damage.[1][2][3][4][5]

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to prevent exposure. The following table summarizes the

required equipment for handling Tetrabutylammonium tetrahydroborate.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b15545659?utm_src=pdf-interest
https://www.benchchem.com/product/b15545659?utm_src=pdf-body
https://www.benchchem.com/product/b15545659?utm_src=pdf-body
https://www.benchchem.com/product/b15545659?utm_src=pdf-body
https://www.lobachemie.com/lab-chemical-msds/MSDS-tetrabutylammonium-borohydride-CASNO-33725-74-6215P-EN.aspx
https://static.cymitquimica.com/products/AC/pdf/sds-21290.pdf
https://www.fishersci.com/store/msds?partNumber=AC212900100&productDescription=TETRABUTYLAMMONIUM+BOROH+10GR&vendorId=VN00032119&countryCode=US&language=en
https://www.lobachemie.com/lab-chemical-msds/MSDS-tetrabutylammonium-borohydride-CASNO-33725-74-6215P-EN.aspx
https://www.fishersci.com/store/msds?partNumber=AC212900100&productDescription=TETRABUTYLAMMONIUM+BOROH+10GR&vendorId=VN00032119&countryCode=US&language=en
https://sites.chemengr.ucsb.edu/~ceweb/faculty/scott/Chemical%20SOPs/SodiumBorohydride.pdf
https://labscoop.com/us/en/product/tci/tci/t0917-5g-tetrabutylammonium-borohydride-reducing-reagent
https://www.lobachemie.com/lab-chemical-msds/MSDS-tetrabutylammonium-borohydride-CASNO-33725-74-6215P-EN.aspx
https://static.cymitquimica.com/products/AC/pdf/sds-21290.pdf
https://www.fishersci.com/store/msds?partNumber=AC212900100&productDescription=TETRABUTYLAMMONIUM+BOROH+10GR&vendorId=VN00032119&countryCode=US&language=en
https://sites.chemengr.ucsb.edu/~ceweb/faculty/scott/Chemical%20SOPs/SodiumBorohydride.pdf
https://labscoop.com/us/en/product/tci/tci/t0917-5g-tetrabutylammonium-borohydride-reducing-reagent
https://www.benchchem.com/product/b15545659?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15545659?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Body Part Required PPE
Specifications and
Remarks

Eyes/Face
Safety Goggles and Face

Shield

Goggles should be tightly

fitting and compliant with

NIOSH or EN 166 (EU)

standards. A face shield must

be worn in conjunction with

goggles.[6][7]

Skin/Body Flame-Resistant Lab Coat

Must be a full-length, 100%

cotton-based lab coat, kept

fully buttoned with sleeves of

sufficient length to prevent skin

exposure.[4][6]

Full-Length Pants and Closed-

Toe Shoes

Pants should cover the entire

leg, and shoes must be made

of rubber or leather. The area

between the shoe and ankle

should not be exposed.[6]

Hands Nitrile or Neoprene Gloves

Gloves must be inspected for

integrity before each use.

Follow proper glove removal

techniques to avoid skin

contact with the outer surface

of the glove.[4][6][8]

Respiratory
Air-Purifying Respirator (as

needed)

A full-face respirator with multi-

purpose combination (US)

respirator cartridges should be

used as a backup to

engineering controls if an

airborne exposure risk is

identified by assessment.[6]

Use is required when

Permissible Exposure Limits

(PEL) may be exceeded.[6]
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Operational Plan: Safe Handling and Storage
Engineering Controls:

Ventilation: All handling of Tetrabutylammonium tetrahydroborate should occur within a

certified laboratory fume hood or a glove box to manage potential dust and aerosol

formation.[6][7][8]

Inert Atmosphere: Due to its reactivity with air and moisture, this compound must be handled

and stored under an inert gas like nitrogen or argon.[1][3][4][7][8][9]

Emergency Equipment: An approved and certified emergency eyewash and safety shower

must be readily accessible in the laboratory.[6]

Handling Procedures:

Preparation: Before handling, ensure all required PPE is correctly worn.[4] Review the Safety

Data Sheet (SDS) and this guide.[6]

Dispensing: Conduct all weighing and transferring of the solid compound within a fume hood

or glove box.[8] Avoid creating dust.[6][7]

Moisture Prevention: At no point should Tetrabutylammonium tetrahydroborate come into

contact with water or moisture, as this will trigger a violent reaction and the release of

flammable hydrogen gas.[1][4][10]

Storage:

Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area.[3][7]

[9]

The storage location should be a designated corrosives area, and the container must be

stored in a dry place, such as in a desiccator.[3][8]

Incompatible materials such as oxidizing agents, strong acids, and water must be stored

separately.[1][3]
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Emergency and Disposal Plan
Spill Response:

Evacuate: Immediately evacuate all non-essential personnel from the spill area.[10]

Isolate: Isolate the area and prevent entry.

Cleanup (for trained personnel only):

Wear all required PPE, including respiratory protection.

DO NOT USE WATER or any wet methods for cleanup.[10]

Cover the spill with a dry, inert material such as dry lime, sand, or soda ash.[10]

Carefully sweep or shovel the contained material into a suitable, dry, and clearly labeled

container for hazardous waste disposal.[1][7]

Decontaminate: After the spill is cleaned, ventilate the area and wash it thoroughly.[10]

First Aid:
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult or has stopped, provide artificial

respiration. Seek immediate medical attention.

[3][4]

Skin Contact

Immediately remove all contaminated clothing.

Brush off any loose particles from the skin and

wash the affected area with plenty of soap and

water. Seek immediate medical attention as

untreated corrosive injuries are difficult to heal.

[1][3][4][11]

Eye Contact

Immediately flush the eyes with plenty of water

for at least 15 minutes, holding the eyelids open.

Remove contact lenses if present and easy to

do so. Continue rinsing. Seek immediate

medical attention from an ophthalmologist.[1][2]

[3][4][11]

Ingestion

Rinse the mouth with water. Do NOT induce

vomiting. Seek immediate medical attention.[1]

[3]

Disposal:

All waste containing Tetrabutylammonium tetrahydroborate must be treated as hazardous

waste.

Before disposal, any residual reactive material should be carefully and completely quenched

with isopropanol by trained personnel wearing appropriate PPE.[4]

Dispose of the quenched material and any contaminated items in a designated, sealed, and

properly labeled hazardous waste container.[5][7]

Follow all local, state, and federal regulations for hazardous waste disposal.[10]
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Workflow for Safe Handling of Tetrabutylammonium
Tetrahydroborate

Safe Handling Workflow

1. Preparation

2. Handling (in Fume Hood/Glove Box)

3. Storage 4. Waste Disposal

Review SDS and Protocol

Don Appropriate PPE
(Goggles, Face Shield, Lab Coat, Gloves)

Verify Emergency Equipment
(Eyewash, Shower, Fume Hood)

Transfer Chemical Under
Inert Atmosphere

Proceed to Handling

Avoid Dust and Moisture Contact

Store in Tightly Sealed Container

After Use

Quench Waste with Isopropanol

Generate Waste

Place in Cool, Dry, Ventilated Area
(Desiccator)

Collect in Labeled
Hazardous Waste Container
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15545659?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15545659?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

